molecular formula C14H15N3O3S B2453171 6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide CAS No. 1219903-82-8

6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide

Cat. No. B2453171
CAS RN: 1219903-82-8
M. Wt: 305.35
InChI Key: SCZOOGHVXFEEAM-UHFFFAOYSA-N
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Description

6-oxo-N-(2-oxo-2-((2-(thiophen-2-yl)ethyl)amino)ethyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications

Bioinorganic Relevance and Antimicrobial Activity

  • Bioinorganic Relevance of Cobalt(II) Complexes : The synthesis and characterization of complexes of Co(II) with Schiff bases derived from thiophene-2-glyoxal, including structures related to the chemical compound , have demonstrated significant bioinorganic relevance. These compounds exhibit coordination through carbonyl oxygen, azomethine nitrogen, and thienyl sulphur atoms. Their antimicrobial activities against various microorganisms like Escherichia coli and Aspergillus niger suggest potential applications in bioinorganic chemistry and as antimicrobial agents (Singh et al., 2009).

  • Antimicrobial Activity of Novel Organic Compounds : Research into thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives based on similar chemical frameworks has highlighted their potential as antimicrobial agents. These compounds have shown significant activity against various bacteria and fungi, indicating their importance in the development of new antimicrobial substances (Gad-Elkareem et al., 2011).

Synthesis and Characterization of Organic Compounds

  • Synthesis of Novel Compounds : The chemical compound of interest serves as a precursor or structural inspiration for the synthesis of diverse organic compounds with potential biological activities. For instance, the synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide derivatives through a three-component reaction has been explored for their non-linear optical (NLO) properties and molecular docking analyses, suggesting applications in medicinal chemistry and materials science (Jayarajan et al., 2019).

  • Ionic Liquid-Promoted Synthesis : Research on the synthesis of novel chromone-pyrimidine coupled derivatives using environmentally friendly ionic liquids demonstrates the compound's relevance in facilitating green chemistry approaches. These derivatives have been evaluated for their antimicrobial activity, showcasing the potential of ionic liquids in the synthesis of biologically active compounds (Tiwari et al., 2018).

properties

IUPAC Name

6-oxo-N-[2-oxo-2-(2-thiophen-2-ylethylamino)ethyl]-1H-pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15N3O3S/c18-12-4-3-10(8-16-12)14(20)17-9-13(19)15-6-5-11-2-1-7-21-11/h1-4,7-8H,5-6,9H2,(H,15,19)(H,16,18)(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCZOOGHVXFEEAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)CCNC(=O)CNC(=O)C2=CNC(=O)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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